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Compound of Interest

Compound Name: Ethyl undecanoate

Cat. No.: B1293801

An In-depth Technical Examination of the Safety Data Sheet for Ethyl Undecanoate

Ethyl undecanoate, a fatty acid ester with a characteristic fruity aroma, finds application in the
flavor, fragrance, and cosmetic industries, and is also utilized in biochemical research and
pharmaceutical formulations.[1][2][3] For researchers, scientists, and drug development
professionals, a thorough understanding of its safety profile and handling requirements is
paramount. This technical guide synthesizes the critical safety data for ethyl undecanoate,
presenting it in a clear and accessible format to ensure safe laboratory practices.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of safe handling and storage. Ethyl undecanoate is a colorless liquid with a sweet odor.[4] Key
gquantitative data are summarized in the table below.
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Property Value Source(s)
Molecular Formula C13H2602 [5]
Molecular Weight 214.34 g/mol

CAS Number 627-90-7

Appearance Colorless liquid

258.4 £ 3.0 °C at 760 mmHg

Boiling Point

105 °C at 4 mmHg
Melting Point -15°C
Density 0.859 - 0.9 g/cm3 at 25 °C
Flash Point > 110 °C (> 230 °F)

N Soluble in alcohol and oils;

Solubility )

Insoluble in water
Vapor Pressure 0.0 £ 0.5 mmHg at 25 °C
Refractive Index 1.428 - 1.430 at 20 °C
LogP 5.49

Hazard Identification and GHS Classification

Based on available Safety Data Sheets, ethyl undecanoate is classified as causing skin
irritation, serious eye irritation, and potential respiratory irritation. The Globally Harmonized
System (GHS) classifications are summarized below.
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classified as Precautionary Statements (Prevention)

P261 Avoid breathing dust/fume/gas/mist/vapors/spray
requires | IS Wash skin thoroughly after handling

P271 Use only outdoors or in a well-ventilated area
P280 /ear protective i

( Skin Iritation (Category 2) D
| Eye Irritation (Category 2A) I
Epecific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Sys!ng

Ethyl Undecanoate leads 1o
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GHS Hazard Identification and Prevention

Toxicological Information

Detailed toxicological data for ethyl undecanoate is limited in publicly available literature and
safety data sheets. Most sources indicate that no acute toxicity data is available. However, the
available information points to the following potential health effects:

o Skin Contact: Causes skin irritation, which may manifest as itching, scaling, reddening, or
blistering.

o Eye Contact: Causes serious eye irritation, characterized by redness, watering, and itching.
 Inhalation: May cause respiratory irritation.
 Ingestion: Ingestion is a potential route of exposure.

It is important to note that ethyl undecanoate is not classified as a carcinogen by IARC, NTP,
or OSHA. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that
there is "no safety concern at current levels of intake when used as a flavouring agent"”.
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Experimental Protocols: Handling and Emergency
Procedures

Given the identified hazards, specific protocols for handling and emergency response are
crucial. The following workflows are based on standard laboratory safety practices and
information extrapolated from safety data sheets.

Standard Handling Procedure
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Begin Handling Ethyl Undecanoate

Assess Risks & Ensure Engineering Controls
(Fume Hood/Good Ventilation)

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Chemical Resistant Gloves
- Lab Coat

Handle Ethyl Undecanoate
- Avoid contact with skin, eyes, and clothing
- Avoid breathing vapors

:

Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

Wash Hands Thoroughly After Handling

End of Procedure

Click to download full resolution via product page

Standard Handling Workflow for Ethyl Undecanoate

Emergency Response Protocol: Spill or Exposure

In the event of a spill or exposure, a rapid and informed response is critical to mitigate harm.
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Spill or Exposure Occurs

Assess the Situation
- Ensure personal safety
- Identify the nature of the incident,

Spill Response Exposure Response

Contain the Spill St Gtz Eye Contact Inhalation
o U (T absorben?material - Immediately wash with plenty of soap and water - Rinse cautiously with water for several minutes - Move person to fresh air
- Remove contaminated clothing L Remove contact lenses, if present and easy to do. Continue rinsing,) \- Keep at rest in a position for breathin

Clean Up Seek Medical Advice/Attention
- Place in a suitable, closed container for disposal - If irritation persists or if you feel unwell

Dispose of Waste
- Follow local regulations

Click to download full resolution via product page

Emergency Response Workflow for Spills and Exposures

Ecological Information

There is limited data available regarding the ecotoxicity of ethyl undecanoate. One source
suggests it is not likely to be mobile in the environment due to its low water solubility. However,
as a standard precaution, it should not be allowed to enter drains or waterways.
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Storage and Disposal

Proper storage and disposal are essential for maintaining a safe laboratory environment.

» Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers. Keep away
from sources of ignition.

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

Conclusion

While ethyl undecanoate is a valuable compound in various scientific and industrial fields, it is
not without its hazards. Adherence to the safety guidelines outlined in this document, which are
derived from available Safety Data Sheets, is crucial for minimizing risks. Researchers,
scientists, and drug development professionals must exercise caution, utilize appropriate
personal protective equipment, and be prepared to respond effectively in case of an
emergency. A proactive approach to safety is fundamental to successful and responsible
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293801#ethyl-undecanoate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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